(1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-1H-pyrazol-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone

• IUPAC Name: [1-(1,1-dioxothiolan-3-yl)-5-(furan-2-yl)pyrazol-3-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H23N5O4S/c27-21(25-10-8-24(9-11-25)20-5-1-2-7-22-20)17-14-18(19-4-3-12-30-19)26(23-17)16-6-13-31(28,29)15-16/h1-5,7,12,14,16H,6,8-11,13,15H2
• InChI Key: WUURZEVMNNJTCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C(=CC(=N2)C(=O)N3CCN(CC3)C4=CC=CC=N4)C5=CC=CO5
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

(1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-1H-pyrazol-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Microwave Assisted Synthesis : A study highlights the synthesis of pyrazoline derivatives, including the specified compound, using microwave irradiation methods. This method is efficient, environmentally friendly, and reduces reaction times. The synthesized compounds were evaluated for their anti-inflammatory and antibacterial activities. Certain compounds demonstrated significant anti-inflammatory and antibacterial properties, suggesting potential pharmaceutical applications (Ravula et al., 2016).

Molecular Interaction and Docking Studies

• Molecular Docking Analysis : Research on pyrazole derivatives has involved molecular docking studies to understand their interaction with biological targets. For instance, studies on compounds like 1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-(furan-2-yl)-1H-pyrazol-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone have provided insights into their potential binding affinities and mechanisms of action in various biological contexts, such as antibacterial and antioxidant activities (Golea Lynda, 2021).

Antipsychotic and Receptor Interaction

• Receptor Antagonist Studies : Compounds similar to the specified chemical have been studied for their interaction with various receptors, like histamine H3 receptors. These studies contribute to the understanding of their role as potential antipsychotic agents and their ability to cross the blood-brain barrier, which is crucial for neurological applications (Swanson et al., 2009).

Anticancer and Antimicrobial Properties

• Anticancer and Antimicrobial Potential : Research on pyrazoline derivatives, including the compound of interest, has shown promising results in anticancer and antimicrobial activities. These studies have explored the structural and functional aspects of these compounds, providing a basis for their potential use in treating various types of cancer and microbial infections (Katariya et al., 2021).

Novel Synthesis and Structural Studies

• Innovative Synthesis Techniques : The compound and its derivatives have been the subject of studies focusing on novel synthesis methods. These methods aim to improve the efficiency and yield of these compounds, which can be critical for their large-scale production and application in various fields, including medicinal chemistry (Reddy et al., 2014).